Cas no 2228552-69-8 (tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate
• CAS No: 2228552-69-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6407205
• PubChem ID: 165966633
• Update Time: 2025-05-21

tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate
• EN300-1888394
• tert-butyl N-methyl-N-[2-oxo-1-(oxolan-3-yl)ethyl]carbamate
• 2228552-69-8

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13(4)10(7-14)9-5-6-16-8-9/h7,9-10H,5-6,8H2,1-4H3
• InChI Key： HWDRGBDXDQCNIX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate

Research Brief on tert-Butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate (CAS: 2228552-69-8)

The compound tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate (CAS: 2228552-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and oxolane functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of cellular signaling pathways.

One of the key areas of interest is the role of this compound in the synthesis of novel kinase inhibitors. Kinases are pivotal in numerous disease pathways, including cancer and inflammatory disorders. Researchers have demonstrated that the tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate scaffold can be effectively utilized to design selective kinase inhibitors with improved pharmacokinetic properties. The oxolane ring, in particular, has been shown to enhance binding affinity and metabolic stability, making it a valuable structural motif in medicinal chemistry.

In addition to its applications in kinase inhibition, recent publications have highlighted the utility of this compound in peptide mimetics. The carbamate group provides a stable linkage for the introduction of various pharmacophores, enabling the development of peptide-based therapeutics with enhanced oral bioavailability. Studies have reported successful incorporation of this intermediate into cyclic peptides, which exhibit potent activity against challenging targets such as protein-protein interactions.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate have been achieved. Novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to produce enantiomerically pure forms of this compound. These developments are critical for ensuring the reproducibility and cost-effectiveness of large-scale pharmaceutical manufacturing.

Ongoing research is also investigating the safety and toxicological profile of this compound. Preliminary in vitro and in vivo studies suggest a favorable toxicity profile, with minimal off-target effects observed at therapeutic concentrations. However, further preclinical evaluations are warranted to fully assess its potential for clinical translation.

In conclusion, tert-butyl N-methyl-N-2-oxo-1-(oxolan-3-yl)ethylcarbamate (CAS: 2228552-69-8) represents a versatile and promising intermediate in modern drug discovery. Its applications span from kinase inhibitors to peptide mimetics, underpinned by recent synthetic and pharmacological advancements. Continued research in this area is expected to yield innovative therapeutic agents addressing unmet medical needs.